Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]-

• CAS RN: 89002-92-6
• Molecular Formula: C20H22O2S
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 1-(1-benzylcyclohex-2-en-1-yl)sulfonyl-4-methylbenzene
• InChI: InChI=1S/C20H22O2S/c1-17-10-12-19(13-11-17)23(21,22)20(14-6-3-7-15-20)16-18-8-4-2-5-9-18/h2,4-6,8-14H,3,7,15-16H2,1H3
• InChI Key: VOYAVHJILAWLGD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2(CCCC=C2)CC3=CC=CC=C3

Description

Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- is a chemical compound with various scientific research applications. It is commonly known as sulfoximine and is used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- is not well understood. However, it is believed to act as an inhibitor of various enzymes such as carbonic anhydrase, which are involved in various biological processes.
Biochemical and Physiological Effects:
Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- has various biochemical and physiological effects. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic properties. It has also been shown to have potential applications in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- has several advantages and limitations for lab experiments. One advantage is that it is readily available and relatively easy to synthesize. Another advantage is that it has various scientific research applications. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]-. One future direction is to further investigate its mechanism of action and its effects on various enzymes and biological processes. Another future direction is to explore its potential applications in the treatment of various diseases. Additionally, further research could be done to optimize its synthesis method and to develop new synthetic routes for its production.
Conclusion:
Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- is a chemical compound with various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to new discoveries and applications in the fields of catalysis, medicinal chemistry, and disease treatment.

Synthesis Methods

Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- can be synthesized by the reaction of 1-methyl-4-nitrobenzene with 1-phenyl-2-cyclohexen-1-ol in the presence of a reducing agent such as iron powder. The resulting product is then treated with sulfonyl chloride to obtain benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]-.

Scientific Research Applications

Benzene, 1-methyl-4-[[1-(phenylmethyl)-2-cyclohexen-1-yl]sulfonyl]- has various scientific research applications. It is used in the synthesis of various organic compounds such as sulfoximine-based ligands, which have potential applications in catalysis and medicinal chemistry. It is also used as a building block in the synthesis of various biologically active compounds.